Cas no 5958-24-7 (6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline)

• Product Name: 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline
• CAS No: 5958-24-7
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• CID: 383204
• PubChem ID: 112828
• Update Time: 2025-06-12

6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline Chemical and Physical Properties

Names and Identifiers

• Cmpcqo
• 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline
• 6-chloro-2-(chloromethyl)-3-oxido-4-phenylquinazolin-3-ium
• 6-CHLORO-2-(CHLOROMETHYL)-3-OXIDO-4-PHENYL-QUINAZOLINE
• 2-Chlormethyl-4-phenyl-6-chlorchinazolin-3-oxid
• 2-Chlormethyl-6-chlor-4-phenylchinazolin-3-oxid
• 2-Chloromethyl-4-phenyl-6-chloroquinazoline-3-oxide
• 6-chloro-2-chloromethyl-4-phenylquinazoline-3-oxide
• 6-Chloro-2-chloromethyl-4-phenylquinazoline 3-oxide
• CHLORDIAZEPOXIDE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• Quinazoline, 6-chloro-2-(chloromethyl)-4-phenyl-, 3-oxide
• SCHEMBL1612458
• 6-chloranyl-2-(chloromethyl)-3-oxidanidyl-4-phenyl-quinazolin-3-ium
• AKOS015967153
• 6-chloro-2-(chloromethyl)-4-phenylquinazoline 3-oxide
• EC 620-225-3
• 2-(CHLOROMETHYL)-6-CHLORO-4-PHENYLQUINAZOLINE 3-OXIDE
• Q27287367
• 5958-24-7
• CHLORDIAZEPOXIDE IMPURITY B [EP IMPURITY]
• FT-0704652
• 6-Chloro-2-(chloromethyl)-4-phenylquinazoline-3-oxide
• NS00077492
• Chlordiazepoxide Hydrochloride Imp. B (EP); Chlordiazepoxide Imp. B (EP); 6-Chloro-2-(chloromethyl)-4-phenylquinazoline 3-Oxide; Chlordiazepoxide Hydrochloride Impurity B; Chlordiazepoxide Impurity B; Chlordiazepoxide Impurity B
• DTXSID00208241
• UNII-QNG87K5614
• 2-CHLOROMETHYL-4-PHENYL-6-CHLOROQUINAZOLINE 3-OXIDE
• A832372
• QNG87K5614

• Inchi： 1S/C15H10Cl2N2O/c16-9-14-18-13-7-6-11(17)8-12(13)15(19(14)20)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： KFDNKXWSTFABQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=[N+](C(CCl)=N2)[O-]

Computed Properties

• Exact Mass: 304.01700
• Monoisotopic Mass: 304.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 38.35000
• LogP: 4.72250

Additional information on 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline

Introduction to 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline (CAS No. 5958-24-7)

6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline, a compound with the CAS number 5958-24-7, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline make it an intriguing candidate for various pharmacological studies.

The chemical structure of 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline consists of a quinazoline core with a chloromethyl substituent at the 2-position and a phenyl group at the 4-position. The presence of these functional groups imparts specific properties to the molecule, such as enhanced lipophilicity and improved binding affinity to certain biological targets. These characteristics are crucial for its potential use in drug development.

Recent research has highlighted the biological activities of 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its antiproliferative properties, 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline has also been investigated for its potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study suggested that the chloromethyl group plays a crucial role in disrupting bacterial cell membranes, leading to cell death.

The pharmacokinetic properties of 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

In terms of safety, preliminary toxicological studies have shown that 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline is well-tolerated at therapeutic doses. However, more comprehensive safety assessments are required to ensure its long-term safety and efficacy in clinical settings. Ongoing clinical trials are evaluating the compound's safety and efficacy in treating various diseases, including cancer and infectious diseases.

The synthetic route for producing 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline has been well-documented in the literature. A common approach involves the condensation of 2-chlorobenzaldehyde with anthranilic acid followed by subsequent chloromethylation reactions. This synthetic method is scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, 6-Chloro-2-(chloromethyl)-4-phenyl-quinazoline (CAS No. 5958-24-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Continued studies will likely uncover additional uses and optimize its therapeutic potential.